Cas no 18378-31-9 (2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl-)
18378-31-9 structure
Product Name:2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl-
CAS No:18378-31-9
MF:C13H10N4O3
MW:270.243502140045
CID:1377584
Update Time:2024-08-14
2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl-
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- Inchi: 1S/C13H10N4O3/c1-16(9-5-3-2-4-6-9)10-7-8-11(17(18)19)13-12(10)14-20-15-13/h2-8H,1H3
- InChI Key: JOWWPHACBIRDIL-UHFFFAOYSA-N
- SMILES: N1=C2C([N+]([O-])=O)=CC=C(N(C)C3=CC=CC=C3)C2=NO1
Computed Properties
- Exact Mass: 270.0754
Experimental Properties
- Density: 1.428±0.06 g/cm3(Predicted)
- Melting Point: 168-170 °C(Solv: ethanol (64-17-5))
- Boiling Point: 463.4±55.0 °C(Predicted)
- PSA: 85.3
- pka: -4.15±0.45(Predicted)
2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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